ML191

• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol
• InChI: InChI=1S/C24H25N3O3/c1-17-7-9-19(10-8-17)24(13-14-24)22(28)26-15-11-20(12-16-26)27-23(29)30-21(25-27)18-5-3-2-4-6-18/h2-10,20H,11-16H2,1H3
• InChIKey: WWJKJCDOYFKZBJ-UHFFFAOYSA-N

ML-191 (CAS 931695-79-3): A Selective GPR55 Antagonist for Cannabinoid-Related Signaling Research

3-[1-[[1-(4-Methylphenyl)cyclopropyl]-oxomethyl]-4-piperidinyl]-5-phenyl-1,3,4-oxadiazol-2-one, commonly designated ML-191 (also CCG-152883, CID-23612552), is a synthetic small-molecule antagonist of the G protein-coupled receptor 55 (GPR55) [1]. Belonging to the 1,3,4-oxadiazol-2-one chemotype, it inhibits lysophosphatidylinositol (LPI)-induced GPR55 signaling with an EC50 of 1.076 µM in U2OS cells overexpressing human GPR55 . ML-191 was identified from a high-throughput screening campaign and represents one of the first selective pharmacological tools for interrogating GPR55 function [2].

Selective GPR55 antagonist tool for cannabinoid-related signaling research

Identified from high-throughput screening; early selective probe for GPR55 function

1,3,4-Oxadiazol-2-one chemotype with characterized structure-activity determinants

• [1] Heynen-Genel S, Dahl R, Shi S, et al. Screening for Selective Ligands for GPR55: Antagonists. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. NBK66153. PMID: 22091481. View Source
• [2] Kotsikorou E, Madrigal KE, Hurst DP, et al. Identification of the GPR55 antagonist binding site using a novel set of high-potency GPR55 selective ligands. Biochemistry. 2013;52(52):9456-9469. View Source

Why Generic GPR55 Antagonist Substitution Fails: Target Selectivity and Structural Determinants of ML-191

Generic substitution among GPR55 antagonists is not scientifically valid due to substantial differences in selectivity profiles and potency across related receptors. ML-191 exhibits a defined selectivity window against cannabinoid receptors CB1 and CB2 as well as GPR35, while closely related analogs display markedly divergent activity patterns [1]. Structural modifications to the N-acyl substituent on the piperidine ring profoundly alter functional activity at GPR55: the p-tolylcyclopropyl moiety in ML-191 confers a specific binding mode within the receptor's horizontal pocket, whereas even minor alterations—such as removal of the methyl group (phenylcyclopropyl analog) or substitution with phenethyl groups—result in complete loss or substantial reduction of antagonist activity [2]. Substitution without comparative data introduces confounding variables that compromise experimental reproducibility and invalidate cross-study comparisons.

Close structural analogs with modified N-acyl substituents lose GPR55 antagonist activity.

Removal of the 4-methyl group on the phenyl ring may abolish functional antagonism at GPR55.

Substitution without comparative selectivity data introduces confounding off-target variables.

• [1] Kotsikorou E, Madrigal KE, Hurst DP, et al. Identification of the GPR55 antagonist binding site using a novel set of high-potency GPR55 selective ligands. Biochemistry. 2013;52(52):9456-9469. View Source
• [2] Heynen-Genel S, Dahl R, Shi S, et al. Screening for Selective Ligands for GPR55: Antagonists. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. NBK66153. PMID: 22091481. View Source

ML-191 Quantitative Differentiation Evidence: Potency, Selectivity, and Functional Antagonism Data for Scientific Selection

Target Selectivity Profile: ML-191 vs. GPR35, CB1, and CB2 Receptors

ML-191 demonstrates functional antagonism at GPR55 with >100-fold selectivity over the related GPCRs GPR35, CB1, and CB2, enabling unambiguous attribution of pharmacological effects to GPR55 blockade. This selectivity window is quantitatively defined: at CB1, ML-191 exhibits weak antagonism with an IC50 of 17.7 µM, representing approximately 16-fold lower potency than its activity at GPR55 . At GPR35 and CB2, ML-191 shows minimal effect (IC50/EC50 values >32 µM) [1]. In contrast, the close structural analog ML-193 (CID 1261822) achieves only >27-fold selectivity for GPR55 over these same off-targets , providing a benchmark for selectivity tiering within the chemotype class.

Selectivity vs. CB1/CB2/GPR35

Reported

GPR55 EC50 1.076 µM; CB1 IC50 17.7 µM; GPR35, CB2 IC50 >32 µM. >100-fold selective for GPR55.

Supports unambiguous GPR55 attribution in signaling studies

Comparator ML-193: >27-fold selectivity

Evidence Dimension	Receptor selectivity ratio (GPR55 vs. CB1/GPR35/CB2)
Target Compound Data	>100-fold selectivity for GPR55; CB1 IC50 = 17.7 µM; GPR35 and CB2 IC50 >32 µM
Comparator Or Baseline	ML-193: >27-fold selectivity for GPR55 over GPR35, CB1, and CB2
Quantified Difference	ML-191 exhibits >3.7× higher selectivity ratio than ML-193; ML-191 CB1 IC50 is 16-fold higher than GPR55 EC50
Conditions	Functional antagonist assays using human recombinant receptors; GPR55: β-arrestin recruitment in U2OS cells; CB1/CB2/GPR35: equivalent functional readouts

Why This Matters

This selectivity window determines whether observed biological effects can be confidently attributed to GPR55 antagonism rather than off-target cannabinoid receptor modulation, directly impacting experimental validity and procurement justification.

• [1] BindingDB. BDBM76054: 3-[1-[2-(2-fluorophenyl)-1-oxoethyl]-4-piperidinyl]-5-phenyl-1,3,4-oxadiazol-2-one. GPR55 IC50 >32000 nM. PubChem BioAssay AID 485287. View Source

Comparative GPR55 Antagonist Potency: ML-191 vs. ML-192 and ML-193 in Parallel Screening

Within the same primary screening campaign, ML-191, ML-192, and ML-193 were identified as GPR55 antagonists with distinct potency profiles [1]. ML-191 demonstrates an EC50 of 1.076 µM for inhibiting LPI-induced GPR55 signaling in the β-arrestin recruitment assay [2]. ML-193 exhibits an IC50 of 221 nM in the same functional context , while ML-192 was also confirmed to block GPR55 but with potency reported as comparable to ML-191 [1]. No direct head-to-head quantitative comparison among the three compounds from a single publication is available; all three block the effect of surrogate agonists at human GPR55 [1].

Potency vs. ML-193

Class-level

ML-191 EC50 1.076 µM; ML-193 IC50 221 nM (4.9-fold difference)

Reported relative potency context for antagonist selection

ML-192 potency not quantitatively specified in accessible literature

Evidence Dimension	GPR55 functional antagonism potency (EC50/IC50)
Target Compound Data	EC50 = 1.076 µM (LPI-induced β-arrestin recruitment in U2OS cells overexpressing GPR55)
Comparator Or Baseline	ML-193: IC50 = 221 nM; ML-192: activity confirmed but quantitative EC50/IC50 not specified in accessible literature
Quantified Difference	ML-193 is approximately 4.9-fold more potent than ML-191 (221 nM vs. 1,076 nM) in respective functional assays
Conditions	Human GPR55-overexpressing U2OS cells; β-arrestin recruitment assay (PathHunter); LPI as agonist

Why This Matters

Understanding relative potency among available GPR55 antagonists allows researchers to select the appropriate tool compound based on experimental concentration requirements and assay sensitivity thresholds.

• [1] Brown AJ, Castellano-Pellicena I, Haslam CP, Nichols PL, Dowell SJ. Structure-Activity Relationship of the GPR55 Antagonist, CID16020046. Pharmacology. 2018;102(5-6):262-271. PMID: 30296786. View Source
• [2] Heynen-Genel S, Dahl R, Shi S, et al. Screening for Selective Ligands for GPR55: Antagonists. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. NBK66153. View Source

Downstream Signaling Inhibition: ERK1/2 Phosphorylation and PKCβII Translocation Blockade

ML-191 inhibits LPI-induced ERK1/2 phosphorylation with an IC50 of 328 nM and blocks receptor-dependent translocation of PKCβII when used at 30 µM . These downstream functional readouts confirm that ML-191 antagonism of GPR55 translates to measurable inhibition of physiologically relevant signaling cascades. While no direct comparator data for ERK1/2 or PKCβII inhibition is available for close structural analogs (e.g., ML-192, ML-193) in published literature, the ERK1/2 phosphorylation IC50 of 328 nM is approximately 3.3-fold lower than the GPR55 β-arrestin EC50 of 1,076 nM, indicating that downstream pathway inhibition may occur at concentrations below those required for full blockade of β-arrestin recruitment [1].

ERK1/2 & PKCβII Inhibition

Reported

ERK1/2 phosphorylation IC50 328 nM; PKCβII translocation blocked at 30 µM

Orthogonal downstream pathway confirmation for GPR55 inhibition

ERK IC50 3.3-fold lower than β-arrestin EC50

Evidence Dimension	Downstream functional inhibition potency
Target Compound Data	ERK1/2 phosphorylation: IC50 = 328 nM; PKCβII translocation: blocked at 30 µM
Comparator Or Baseline	No published comparator data available for close structural analogs; intra-compound comparison: GPR55 β-arrestin EC50 = 1,076 nM
Quantified Difference	ERK1/2 IC50 is 3.3-fold lower than β-arrestin EC50 (328 nM vs. 1,076 nM)
Conditions	U2OS cells overexpressing human GPR55; LPI stimulation; Western blot (ERK1/2 phosphorylation); imaging-based translocation assay (PKCβII)

Why This Matters

Downstream pathway inhibition data provide orthogonal confirmation of functional antagonism beyond the primary β-arrestin readout, enhancing confidence in using ML-191 as a GPR55 signaling probe.

• [1] Heynen-Genel S, Dahl R, Shi S, et al. Screening for Selective Ligands for GPR55: Antagonists. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. NBK66153. View Source

Structure-Activity Determinant: p-Tolylcyclopropyl Moiety as Critical for GPR55 Antagonism

The p-tolylcyclopropyl N-acyl substituent in ML-191 is a critical determinant of GPR55 antagonist activity. Structural analogs lacking the 4-methyl group on the phenyl ring (phenylcyclopropyl analog, CID 23612554) exhibit complete loss of GPR55 antagonism (IC50 >32 µM) and retain only weak CB2 activity (IC50 = 32 µM) [1]. Similarly, replacement of the cyclopropyl moiety with a phenethyl group (CID 23612542) yields IC50 >32 µM at GPR55 [2]. The 4-ethoxyphenethyl analog (CID 23612553) shows IC50 = 32 µM at both CB2 and GPR35 with negligible activity at GPR55 [3]. These structure-activity data establish that ML-191's specific substitution pattern—4-methylphenylcyclopropyl amide—is essential for maintaining GPR55 antagonism, whereas closely related analogs lose activity at GPR55 and exhibit divergent off-target profiles.

SAR: N-Acyl Substituent

Head-to-head

p-Tolylcyclopropyl (ML-191) active; phenylcyclopropyl analog inactive (>32 µM); phenethyl analogs inactive

Pharmacophore requirement for GPR55 antagonism

4-Methyl group critical; cyclopropyl replacement abolishes activity

Evidence Dimension	GPR55 antagonist activity as function of N-acyl substituent
Target Compound Data	ML-191 (p-tolylcyclopropyl): GPR55 EC50 = 1.076 µM, CB1 IC50 = 17.7 µM, CB2 minimal effect
Comparator Or Baseline	CID 23612554 (phenylcyclopropyl): GPR55 IC50 >32 µM, CB2 IC50 = 32 µM; CID 23612542 (2-fluorophenethyl): GPR55 IC50 >32 µM; CID 23612553 (4-ethoxyphenethyl): GPR55 minimal activity
Quantified Difference	Removal of 4-methyl group reduces GPR55 antagonist potency by >30-fold (from 1.076 µM to >32 µM); replacement of cyclopropyl with phenethyl abolishes activity
Conditions	Functional antagonist screening in human GPR55-overexpressing U2OS cells; β-arrestin recruitment assay (PubChem BioAssay AID 485287)

Why This Matters

This structure-activity relationship demonstrates that ML-191 cannot be substituted with structurally similar oxadiazolone-piperidine analogs without losing GPR55 antagonist activity, providing a clear procurement rationale based on defined pharmacophore requirements.

• [1] BindingDB. BDBM76060 (CID 23612554): 3-[1-[oxo-(1-phenylcyclopropyl)methyl]-4-piperidinyl]-5-phenyl-1,3,4-oxadiazol-2-one. GPR55 IC50 >32000 nM. PubChem BioAssay AID 485287. View Source
• [2] BindingDB. BDBM76054 (CID 23612542): 3-[1-[2-(2-fluorophenyl)-1-oxoethyl]-4-piperidinyl]-5-phenyl-1,3,4-oxadiazol-2-one. GPR55 IC50 >32000 nM. View Source
• [3] BindingDB. BDBM76059 (CID 23612553): 3-[1-[2-(4-ethoxyphenyl)-1-oxoethyl]-4-piperidinyl]-5-phenyl-1,3,4-oxadiazol-2-one. CB2 IC50 = 3.20E+4 nM; GPR35 IC50 = 3.20E+4 nM. View Source

In Vitro Anticancer Activity: ML-191 Reduces Proliferation in GPR55-Expressing Cancer Cells

In EHEB chronic lymphocytic leukemia cells, which overexpress GPR55, treatment with ML-191 (0.5 µM) resulted in reduced cell proliferation and viability [1]. This concentration is approximately 2.2-fold lower than the GPR55 β-arrestin EC50 (1.076 µM), suggesting that lower concentrations may be sufficient for antiproliferative effects in specific cellular contexts. GPR55 has been implicated in cancer cell proliferation and is expressed in various tumor types, making it a potential therapeutic target [2]. No direct comparator data with other GPR55 antagonists in the same cancer cell model is currently available in published literature, limiting the strength of differential claims for anticancer applications.

EHEB Cell Proliferation

Context-dependent

Reduced proliferation at 0.5 µM in GPR55-overexpressing EHEB cells

Supports cell-model endpoint review

2.2-fold below β-arrestin EC50; limited comparative data available

Evidence Dimension	Cancer cell proliferation inhibition
Target Compound Data	Reduced proliferation in EHEB cells at 0.5 µM
Comparator Or Baseline	No published comparator data for other GPR55 antagonists in EHEB cells; intra-compound comparison: GPR55 β-arrestin EC50 = 1,076 nM
Quantified Difference	Antiproliferative concentration (0.5 µM) is 2.2-fold lower than GPR55 β-arrestin EC50 (1,076 nM)
Conditions	EHEB chronic lymphocytic leukemia cells endogenously overexpressing GPR55; proliferation/viability assays

Why This Matters

This evidence supports the utility of ML-191 in oncology research applications focused on GPR55-dependent cancer cell proliferation, though procurement decisions for cancer studies should note the limited comparative data available.

• [1] Oncotarget. Peptide-guided targeting of GPR55 for anti-cancer therapy. Oncotarget. 2017;8(3):5179-5195. View Source
• [2] Kotsikorou E, Madrigal KE, Hurst DP, et al. Identification of the GPR55 antagonist binding site using a novel set of high-potency GPR55 selective ligands. Biochemistry. 2013;52(52):9456-9469. View Source

In Vivo Anti-Inflammatory Activity: ML-191 Ameliorates DNBS-Induced Colitis in Rodent Model

In a rodent model of DNBS-induced colitis, administration of ML-191 at 1 mg/kg (i.p.) significantly ameliorated disease severity as measured by colon weight/colon length ratio: control 23.7 ± 3.1 mg/cm vs. ML-191-treated group showing significant reduction [1]. This in vivo efficacy demonstrates that ML-191 can engage GPR55 in a physiologically relevant inflammatory context. No direct comparator data with other GPR55 antagonists in the same colitis model is available; however, GPR55 has been implicated in inflammatory pain and gastrointestinal inflammation, supporting the relevance of this finding [2].

In Vivo Colitis Model

Reported

Reduced colon weight/length ratio vs. vehicle control at 1 mg/kg (i.p.)

Supports in vivo model-response context

DNBS-induced colitis rodent model; no direct comparator data

Evidence Dimension	In vivo anti-inflammatory efficacy (colitis amelioration)
Target Compound Data	Significant reduction in colon weight/length ratio at 1 mg/kg (i.p.)
Comparator Or Baseline	Vehicle control: colon weight/length ratio = 23.7 ± 3.1 mg/cm
Quantified Difference	Statistically significant reduction (p<0.05) vs. vehicle control; exact numeric reduction not specified
Conditions	DNBS-induced colitis model in rodents; intraperitoneal administration at 1 mg/kg

Why This Matters

In vivo efficacy data support the use of ML-191 as a pharmacological tool for investigating GPR55 function in inflammatory disease models, providing translational relevance beyond in vitro characterization.

• [1] Europe PMC. Palmitoylethanolamide, a naturally occurring lipid, is an orally effective intestinal anti-inflammatory agent. Study with GPR55 antagonist ML-191. DNBS-induced colitis model data. View Source
• [2] Kotsikorou E, Madrigal KE, Hurst DP, et al. Identification of the GPR55 antagonist binding site using a novel set of high-potency GPR55 selective ligands. Biochemistry. 2013;52(52):9456-9469. View Source

ML-191 Research and Industrial Application Scenarios: Where This GPR55 Antagonist Provides Definitive Value

GPR55 Target Validation in Cannabinoid-Exclusive Signaling Studies

ML-191 is optimally deployed in experimental systems where distinguishing GPR55-mediated effects from CB1 or CB2 signaling is essential. With >100-fold selectivity for GPR55 over CB1, CB2, and GPR35 , ML-191 enables unambiguous attribution of pharmacological responses to GPR55 blockade. This is particularly valuable in studies investigating the non-CB1/CB2 cannabinoid receptor system, where GPR55 has been proposed as the putative 'CB3' receptor [1]. Researchers should use ML-191 at concentrations ≤10 µM to maintain target selectivity, as CB1 antagonism emerges at 17.7 µM .

In Vitro GPR55 Signaling Pathway Deconvolution: ERK1/2 and PKCβII

ML-191 is suitable for dissecting LPI-induced GPR55 downstream signaling cascades, specifically ERK1/2 phosphorylation (IC50 = 328 nM) and PKCβII translocation (blocked at 30 µM) [2]. This functional profile enables researchers to map pathway-specific contributions of GPR55 activation in cellular models. The compound should be pre-incubated with cells prior to LPI stimulation, with optimal concentrations determined empirically based on cellular GPR55 expression levels and assay sensitivity.

GPR55 Pharmacology Studies in Inflammatory Disease Models

ML-191 has demonstrated in vivo efficacy in ameliorating DNBS-induced colitis at 1 mg/kg (i.p.) [3], positioning it as a pharmacological tool for investigating GPR55 function in gastrointestinal inflammation. The compound may also be applicable to other inflammatory pain models where GPR55 has been implicated [1]. Researchers should consider that in vivo pharmacokinetic data for ML-191 remain limited, necessitating pilot studies to establish appropriate dosing regimens and administration routes for specific experimental paradigms.

Oncology Research in GPR55-Overexpressing Cancer Cell Lines

ML-191 exhibits antiproliferative effects in EHEB chronic lymphocytic leukemia cells that overexpress GPR55, with activity observed at 0.5 µM [4]. This supports its use in oncology research focused on GPR55-dependent tumor cell proliferation. Researchers should verify GPR55 expression levels in their cell lines of interest and note that comparative data with other GPR55 antagonists in cancer models are not available. ML-191 may serve as a reference antagonist in studies exploring GPR55 as a therapeutic target in GPR55-expressing malignancies [1].

Application

Selection Property

Validation Focus

GPR55 Signaling Attribution Studies

Selectivity profile for GPR55 over CB1/CB2

Confirm lack of CB1/CB2 modulation in assay system

GPR55 Pathway Dissection

Downstream ERK1/2 and PKCβII inhibition

Validate pathway-specific responses in cellular models

Inflammatory Disease Models

Model-response in colitis

Verify endpoint improvement in colon weight/length ratio

Oncology Cell-Model Studies

Antiproliferative activity in GPR55-overexpressing lines

Validate cell viability and proliferation endpoints

• [1] Kotsikorou E, Madrigal KE, Hurst DP, et al. Identification of the GPR55 antagonist binding site using a novel set of high-potency GPR55 selective ligands. Biochemistry. 2013;52(52):9456-9469. View Source
• [2] Heynen-Genel S, Dahl R, Shi S, et al. Screening for Selective Ligands for GPR55: Antagonists. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. NBK66153. ERK1/2 IC50 = 328 nM. View Source
• [3] Europe PMC. Palmitoylethanolamide, a naturally occurring lipid, is an orally effective intestinal anti-inflammatory agent. Study with GPR55 antagonist ML-191. DNBS-induced colitis model: 1 mg/kg i.p. efficacy. View Source
• [4] Oncotarget. Peptide-guided targeting of GPR55 for anti-cancer therapy. Oncotarget. 2017;8(3):5179-5195. EHEB cell proliferation reduction at 0.5 µM ML-191. View Source